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Compound of Interest

Compound Name: AM-4668

Cat. No.: B15570540

These application notes provide detailed protocols and best practices for the proper mounting
and assembly of the AM-4668, a 2-stage "Climber in a Box" assembly. The intended audience
includes robotics engineers, student teams, and professionals involved in competitive robotics
design and development. Adherence to these guidelines is critical for ensuring the mechanical
integrity, performance, and safety of the assembly.

Product Overview and Specifications

The AM-4668 is a configurable, lightweight, and robust climbing solution designed for robotics
applications, particularly within the context of the FIRST Robotics Competition (FRC).[1] It
operates on a "spring out, winch back" mechanism, utilizing constant force springs for
extension and a winch system with Dyneema rope for retraction.[1] The assembly is designed
to be a telescoping tube mechanism, providing a significant range of motion for lifting a robot.

[1]

Quantitative Data Summary

A summary of the key mechanical and operational specifications for the AM-4668 assembly is
provided in Table 1.
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Specification Value Notes
Product Name 2 Stage Climber in a Box
Model Number am-4668

6 pounds (without

Assembled Weight motorfgearbox) [1]
Mechanism Type Spring out, winch back [1]
Maximum Travel (per stage) 24.5 inches [1]
Included Rope Material 3 mm Dyneema [1]
Constant Force Spring Rating 3.51bs [1]
Tubing Material 6061 Aluminum [1]
Outer Tube Dimensions 2.0" x 2.0" x 0.062" wall [1]
Middle Tube Dimensions 1.5"x 1.5" x 0.062" wall [1]
Inner Tube Dimensions 1.0" x 1.0" x 0.062" wall [1]

Pre-Assembly Best Practices and Protocols

Prior to beginning the assembly process, it is crucial to perform a series of checks and
preparatory steps to ensure a smooth and successful build.

Protocol: Component Verification

 Inventory all parts: Cross-reference the received components with the official parts list
provided in the assembly manual.[2]

 Inspect for damage: Visually inspect all aluminum tubing for any dents or bends that may
impede the telescoping action. Check all plates and plastic components for any signs of
manufacturing defects.

e Segregate hardware: Organize all screws, nuts, spacers, and bearings by type and size to
streamline the assembly process.
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Protocol: Workspace and Tool Preparation

o Establish a clean, well-lit workspace: A large, flat surface is recommended to lay out all
components.

o Ensure proper tools are available: This includes, but is not limited to, a set of hex keys,
wrenches, a drill with a #7 (.201") drill bit, a step drill bit (for a ~1.125" hole), and clamps.[2]

[3]

o Review documentation: Thoroughly read the entire assembly manual before beginning to
understand the sequence of operations.[2][3][4]

Assembly Workflow and Key Protocols

The assembly of the AM-4668 is a multi-stage process involving the preparation of sub-
assemblies followed by the final integration of the telescoping tubes. The following workflow
and protocols highlight the critical steps.

Assembly Workflow Diagram
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2.0" Outer Tube Assembly

2.0" Tube (am-4670-30)
Winch Kit (am-4664)
2.0" to 1.5" Bearing Kit (am-4662)

constrains nests inside

1.5" Middle Tube Assembly

1.5" Tube (am-4669-30)
1.5" to 1.0" Bearing Kit (am-4661)

constrains hests inside

1.0"\Inner Tube Assembly

1.0" Tube (am-4203-30)
Hook Kit (am-4660)
Constant Force Springs (am-4657)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Mounting the AM-
4668 Assembly]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570540#best-practices-for-mounting-the-am-4668-
assembly]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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